3-(2-Bromo-5-methoxyphenyl)propanenitrile

• Molecular Formula: C10H10BrNO
• Molecular Weight: 240.10 g/mol
• IUPAC Name: 3-(2-bromo-5-methoxyphenyl)propanenitrile
• InChI: InChI=1S/C10H10BrNO/c1-13-9-4-5-10(11)8(7-9)3-2-6-12/h4-5,7H,2-3H2,1H3
• InChI Key: VHHBZCHKVOSUDL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)CCC#N

Description

3-(2-Bromo-5-methoxyphenyl)propanenitrile is a useful research compound. Its molecular formula is C10H10BrNO and its molecular weight is 240.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 100-mL 3-necked round-bottom flask purged and maintained with an inert atmosphere of nitrogen, was placed a solution of MeCN (6.2 g, 151.22 mmol, 10.00 equiv) in tetrahydrofuran (20 mL). This was followed by the addition of n-BuLi (15.1 mL, 2.50 equiv, 2.5 M in hexane) dropwise with stirring at −78° C. The resulting solution was stirred for 1 h at −78° C. in a liquid nitrogen bath. To this was added a solution of 1-bromo-2-(bromomethyl)-4-methoxybenzene (4.2 g, 15.11 mmol, 1.00 equiv) in tetrahydrofuran (10 mL) dropwise with stirring at −78° C. The resulting solution was allowed to react, with stirring, for an additional 1 h while the temperature was maintained at −78° C. in a liquid nitrogen bath. The reaction mixture was then quenched by the addition of aqNH4Cl and extracted by EA (100 ml*3). The organic layers was concentrated and applied onto a silica gel column with PE/EA (10:1). This resulted in 2.29 g (63%) of 3-(2-bromo-5-methoxyphenyl)propanenitrile as a yellow semi-solid.